Millepachine

• IUPAC Name: (E)-1-(5-methoxy-2,2-dimethylchromen-8-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H22O4/c1-22(2)14-13-18-20(25-4)12-10-17(21(18)26-22)19(23)11-7-15-5-8-16(24-3)9-6-15/h5-14H,1-4H3/b11-7+
• InChI Key: GZUOKKIDYHPTAZ-YRNVUSSQSA-N
• Canonical SMILES: CC1(C=CC2=C(C=CC(=C2O1)C(=O)C=CC3=CC=C(C=C3)OC)OC)C
• Isomeric SMILES: CC1(C=CC2=C(C=CC(=C2O1)C(=O)/C=C/C3=CC=C(C=C3)OC)OC)C
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol

Description

Millepachine is a bioactive natural product isolated from the seeds of Millettia pachycarpa. It is a novel chalcone compound known for its potential antitumor activity. This compound has been studied for its ability to induce cell cycle arrest and apoptosis in various cancer cell lines .

Preparation Methods

Synthetic Routes and Reaction Conditions

Millepachine can be synthesized through various synthetic routes. One common method involves the condensation of appropriate aldehydes and ketones under basic conditions to form the chalcone structure. The reaction typically requires the use of a base such as sodium hydroxide or potassium hydroxide in an ethanol or methanol solvent .

Industrial Production Methods

Industrial production of this compound involves the extraction of the compound from the seeds of Millettia pachycarpa. The seeds are first dried and ground into a fine powder. The powder is then subjected to solvent extraction using solvents like ethanol or methanol. The extract is concentrated and purified using chromatographic techniques to obtain pure this compound .

Chemical Reactions Analysis

Types of Reactions

Millepachine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding quinones.

Reduction: Reduction of this compound can yield dihydrochalcones.

Substitution: Substitution reactions can occur at the aromatic ring, leading to the formation of various derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or nitric acid

Major Products Formed

Oxidation: Quinones

Reduction: Dihydrochalcones

Substitution: Various substituted chalcones

Scientific Research Applications

Millepachine has a wide range of scientific research applications, including:

Chemistry: this compound is used as a starting material for the synthesis of various bioactive compounds.

Biology: It is studied for its effects on cell cycle regulation and apoptosis in cancer cells.

Medicine: this compound has potential as an antitumor agent and is being investigated for its therapeutic applications in cancer treatment.

Industry: It is used in the development of new pharmaceuticals and as a lead compound for drug discovery .

Mechanism of Action

Millepachine exerts its effects by inducing cell cycle arrest at the G2/M phase and causing apoptosis through the mitochondrial apoptotic pathway. It inhibits the activity of cyclin-dependent kinase 1, leading to cell cycle arrest. This compound also induces the generation of reactive oxygen species, which contribute to mitochondrial membrane potential collapse and activation of caspases, ultimately leading to apoptosis .

Comparison with Similar Compounds

Millepachine is unique compared to other chalcone compounds due to its specific structure and potent antitumor activity. Similar compounds include:

Chalcone: A basic structure similar to this compound but with different substituents.

Flavonoids: A broader class of compounds that includes chalcones and other related structures.

Indole-containing hybrids: These compounds are derived from this compound and have shown enhanced antitumor activity .

This compound stands out due to its ability to induce cell cycle arrest and apoptosis through specific molecular pathways, making it a promising candidate for further drug development .